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Abstract

Nitromethane (CHsNO3), the simplest organic nitro compound, is a versatile polar aprotic
solvent with a unique combination of physical and chemical properties. Its high polarity,
moderate dielectric constant, and ability to dissolve a wide range of compounds make it a
valuable tool in organic synthesis, reaction chemistry, and various industrial applications. This
technical guide provides a comprehensive overview of the polarity and solvent characteristics
of nitromethane, including its key physicochemical properties, and details the experimental
protocols for their determination. This document is intended to serve as a valuable resource for
researchers, scientists, and drug development professionals who utilize or are considering
nitromethane in their work.

Physicochemical Properties of Nitromethane

Nitromethane is a colorless, oily liquid with a distinct, fruity odor. Its utility as a solvent is
largely dictated by its molecular structure, which features a highly polarized nitro group. This
inherent polarity governs its interactions with other molecules and is quantified by several key
physicochemical parameters. A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Nitromethane

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b149229?utm_src=pdf-interest
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Temperature (°C) Reference(s)
Molecular Formula CHsNO2 [1112]

Molar Mass 61.04 g/mol [1112][3]

Appearance Colorless, oily liquid [11[3]

Density 1.1371 g/cm3 20

1.127 g/mL 25 [21(3]14105]

Melting Point -28.7 °Cto -29 °C 2131141511611 71

Boiling Point 101.2 °C [21[3][4][5107118]

Dielectric Constant (¢) 36 -39.4 20 [9][10][11]
Dipole Moment (u) 3.46-35D [5]

Refractive Index (n_D) 1.3817 - 1.382 20 [2][4][5][6]
Viscosity (n) 0.63 cP 25 [12]
0.614 cP 25 [13]

Surface Tension 36.53 dyn/cm 25 [12]
Solubility in Water ~10 g/100 mL

5.5 g/100 mL 20

Vapor Pressure 27.3 - 28 mmHg 20 [4]

Polarity and Solvent Classification

The high dipole moment and dielectric constant of nitromethane classify it as a polar solvent.
[5] Specifically, it is categorized as a polar aprotic solvent. This means that while the molecule
possesses a significant dipole moment, it does not have an acidic proton that can be donated
for hydrogen bonding.[5][13] The absence of hydrogen bond donating ability is a crucial
characteristic, as it influences the solvation of anionic species and the kinetics of many
reactions.
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The polarity of nitromethane makes it an excellent solvent for a variety of substances,
including many organic compounds and some inorganic salts. It is miscible with common
organic solvents like diethyl ether, acetone, ethanol, and methanol. Its ability to dissolve
positively charged, strongly electrophilic species is a notable feature.
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Solvent Classification of Nitromethane

Nitromethane

'

Solvent

High Dipole Moment &

Dielectric Constant Lacks Acidic Proton

Polar Solvent

Aprotic Solvent

Polar Aprotic Solvent

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Dielectric Constant Measurement

Calibrate Capacitance Meter

:

Measure Capacitance of
Empty Cell (C_air)

:

Measure Capacitance with
Reference Solvent (C_ref)

:

Measure Capacitance with
Nitromethane (C_nitro)

Calculate Dielectric
Constant (€_nitro)
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Guggenheim Method Workflow

Prepare Dilute Solutions of
Nitromethane in Non-Polar Solvent

:

Measure Dielectric Constant (€12),
Refractive Index (n12), and Density (p12)

:

Plot Ae12 and Ani22 vs. w2

:

Determine Slopes at
Infinite Dilution

Calculate Dipole
Moment (p)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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